Cas no 156519-76-5 (Nitrous acid, 4-hydroxyphenyl ester)

• Product Name: Nitrous acid, 4-hydroxyphenyl ester
• CAS No: 156519-76-5
• MF: C₆H₅NO₃
• MW: 139.108801603317
• CID: 1335156
• Update Time: 2024-08-18

Nitrous acid, 4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Nitrous acid, 4-hydroxyphenyl ester

• Inchi： 1S/C6H5NO3/c8-5-1-3-6(4-2-5)10-7-9/h1-4,8H
• InChI Key： RXCWQSAKAKHPOD-UHFFFAOYSA-N
• SMILES： N(=O)OC1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 139.02695

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 218.3±32.0 °C(Predicted)
• PSA: 58.89
• pka: 8.79±0.15(Predicted)